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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-Bromo-4-
chloropyridine, a key intermediate in the pharmaceutical and agrochemical industries. Due to

the limited availability of specific quantitative solubility data in public literature, this document

summarizes the known qualitative solubility characteristics and presents a generalized

experimental protocol for determining its solubility. This guide is intended to assist researchers

and professionals in handling, utilizing, and developing processes involving this compound.

Introduction
2-Bromo-4-chloropyridine (CAS No. 22918-01-0) is a halogenated pyridine derivative

essential for the synthesis of a variety of biologically active molecules. Its utility as a building

block in the creation of novel compounds, including pharmaceuticals and agrochemicals,

makes a thorough understanding of its physical and chemical properties, particularly its

solubility, crucial for reaction optimization, formulation development, and process scale-up.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-4-chloropyridine is provided in

the table below.
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Property Value Reference(s)

Molecular Formula C₅H₃BrClN [1]

Molecular Weight 192.44 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid
[2]

Melting Point 12-17 °C [3]

Boiling Point 84-86 °C [2]

Density ~1.736 g/cm³ [4]

Solubility Profile
While specific quantitative solubility data for 2-Bromo-4-chloropyridine is not readily available

in the public domain, qualitative descriptions of its solubility in various solvents have been

reported. This information is summarized in the table below.

Solvent Solubility Reference(s)

Methanol Soluble [5][6]

Chloroform Soluble

Dimethyl sulfoxide (DMSO) Soluble

Water
Not miscible or difficult to mix

(inferred from isomer data)
[7]

The general principle of "like dissolves like" suggests that 2-Bromo-4-chloropyridine, a

moderately polar molecule, will exhibit greater solubility in polar organic solvents and limited

solubility in non-polar solvents and water.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the equilibrium solubility of

a compound like 2-Bromo-4-chloropyridine, based on the widely used shake-flask method.[8]
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4.1. Materials

2-Bromo-4-chloropyridine

Selected solvents (e.g., water, methanol, ethanol, acetonitrile, tetrahydrofuran, toluene)

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of 2-Bromo-4-chloropyridine to a vial containing a known volume

of the selected solvent. The excess solid should be visible to ensure that the solution is

saturated.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker and agitate for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Separation:

After the equilibration period, allow the vials to stand to let the excess solid settle.

Centrifuge the vials to further separate the undissolved solid.
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Carefully withdraw a sample of the supernatant using a syringe and filter it through a

chemically inert syringe filter to remove any remaining solid particles.

Quantification:

Prepare a series of standard solutions of 2-Bromo-4-chloropyridine of known

concentrations in the same solvent.

Analyze the standard solutions using a validated analytical method (e.g., HPLC) to

generate a calibration curve.

Dilute the filtered saturated solution as necessary to fall within the range of the calibration

curve.

Analyze the diluted sample and determine the concentration of 2-Bromo-4-
chloropyridine using the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L, at the specified

temperature.

Visualizations
The following diagrams illustrate the logical relationships in solubility determination and a

general experimental workflow.
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Solubility Prediction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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